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Compound of Interest

Compound Name: 3,5,5-Trimethylnonane

CAS No.: 62184-25-2

Cat. No.: B14563254

Get Quote

Introduction

The accurate quantification of individual hydrocarbon components in complex mixtures, such

as gasoline and other petroleum products, is critical for quality control, regulatory compliance,

and process optimization in the petrochemical industry. Gas chromatography (GC) is a

powerful technique for separating these volatile compounds. The use of a stable, non-reactive

internal standard is paramount for achieving high precision and accuracy in quantitative GC

analysis, as it corrects for variations in sample injection volume, instrument response, and

sample matrix effects.

3,5,5-Trimethylnonane, a branched C12 alkane, possesses properties that make it a suitable

candidate for use as a reference standard in the analysis of hydrocarbons, particularly in the

gasoline range (C4-C12). Its branched structure provides good stability, and its boiling point is

within the typical elution range of gasoline components, ensuring it will chromatograph under

similar conditions without co-eluting with common target analytes. This application note

provides a detailed protocol for the use of 3,5,5-trimethylnonane as an internal standard for

the quantitative analysis of hydrocarbons in a synthetic gasoline mixture using gas

chromatography with flame ionization detection (GC-FID).
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Physicochemical Properties of 3,5,5-Trimethylnonane

A summary of the key physicochemical properties of 3,5,5-trimethylnonane is presented in

Table 1.[1][2] These properties are essential for determining its suitability as a reference

standard and for predicting its chromatographic behavior.

Property Value

Molecular Formula C₁₂H₂₆[1]

Molecular Weight 170.33 g/mol [1]

CAS Number 62184-25-2[1]

IUPAC Name 3,5,5-trimethylnonane[1]

Experimental Protocols

1. Preparation of Stock and Standard Solutions

Internal Standard Stock Solution (IS Stock): Accurately weigh approximately 100 mg of high-

purity (>99%) 3,5,5-trimethylnonane and dissolve it in 100 mL of n-pentane to prepare a

stock solution of approximately 1 mg/mL.

Calibration Standard Stock Solution (CS Stock): Prepare a stock solution containing a

mixture of representative hydrocarbons (e.g., n-hexane, n-heptane, n-octane, toluene,

ethylbenzene, xylenes) at known concentrations (e.g., 1 mg/mL each) in n-pentane.

Working Calibration Standards: Prepare a series of at least five working calibration standards

by making serial dilutions of the CS Stock solution with n-pentane. Spike each calibration

standard with a fixed amount of the IS Stock solution to achieve a constant concentration of

3,5,5-trimethylnonane (e.g., 100 µg/mL) in each standard.

2. Sample Preparation

For a synthetic gasoline sample, accurately weigh approximately 1 g of the sample into a 10

mL volumetric flask.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b14563254/docs?utm_src=pdf-body#application-note-3-5-5-trimethylnonane-as-a-reference-standard-in-hydrocarbon-analysis
https://www.benchchem.com/product/b14563254/docs?utm_src=pdf-body#application-note-3-5-5-trimethylnonane-as-a-reference-standard-in-hydrocarbon-analysis
https://pubchem.ncbi.nlm.nih.gov/compound/3_5_5-Trimethylnonane
https://pubchem.ncbi.nlm.nih.gov/compound/3_3_5-Trimethylnonane
https://pubchem.ncbi.nlm.nih.gov/compound/3_5_5-Trimethylnonane
https://pubchem.ncbi.nlm.nih.gov/compound/3_5_5-Trimethylnonane
https://pubchem.ncbi.nlm.nih.gov/compound/3_5_5-Trimethylnonane
https://pubchem.ncbi.nlm.nih.gov/compound/3_5_5-Trimethylnonane
https://www.benchchem.com/product/b14563254/docs?utm_src=pdf-body#application-note-3-5-5-trimethylnonane-as-a-reference-standard-in-hydrocarbon-analysis
https://www.benchchem.com/product/b14563254/docs?utm_src=pdf-body#application-note-3-5-5-trimethylnonane-as-a-reference-standard-in-hydrocarbon-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14563254?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add a precise volume of the IS Stock solution to achieve a final concentration of

approximately 100 µg/mL of 3,5,5-trimethylnonane.

Dilute to the mark with n-pentane and mix thoroughly.

3. Gas Chromatography (GC) Analysis

The analysis of hydrocarbon mixtures is typically performed using a high-resolution capillary

GC system. The following conditions are representative for a detailed hydrocarbon analysis

(DHA).[3][4][5][6][7][8]

Parameter Value

Gas Chromatograph Agilent 7890B GC System or equivalent

Column
Rtx-DHA-100, 100 m x 0.25 mm ID, 0.50 µm

film thickness[3][4]

Carrier Gas Helium or Hydrogen[3][6]

Inlet Temperature 250 °C

Injection Volume 1.0 µL

Split Ratio 150:1[5]

Oven Program
35 °C (hold 10 min), ramp at 2 °C/min to 200 °C

(hold 10 min)

Detector Flame Ionization Detector (FID)

Detector Temperature 275 °C[4]

Hydrogen Flow 40 mL/min[4]

Air Flow 400 mL/min

Makeup Gas (N₂) 30 mL/min

4. Data Analysis and Quantification
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Identification: Identify the hydrocarbon components and the internal standard in the

chromatograms by comparing their retention times with those of the prepared calibration

standards.

Calibration Curve: For each target analyte, plot the ratio of the peak area of the analyte to

the peak area of the internal standard (AreaAnalyte / AreaIS) against the concentration of the

analyte. Perform a linear regression to obtain the calibration curve and the response factor

(RF) for each analyte relative to the internal standard.

Quantification: Calculate the concentration of each analyte in the sample using the following

equation:

ConcentrationAnalyte = (AreaAnalyte / AreaIS) * (ConcentrationIS / RFAnalyte)

Workflow and Logical Relationships

The overall workflow for the quantitative analysis of hydrocarbons using 3,5,5-
trimethylnonane as an internal standard is depicted in the following diagram.
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Caption: Workflow for hydrocarbon analysis using an internal standard.
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A more detailed logical relationship for the quantification process is illustrated below.
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Caption: Logic diagram for internal standard quantification.

Conclusion

This application note provides a comprehensive protocol for the use of 3,5,5-trimethylnonane
as an internal standard for the quantitative analysis of hydrocarbons by GC-FID. The described

methodology, including sample preparation, instrumental analysis, and data processing, offers
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a robust framework for obtaining accurate and precise results. The choice of an appropriate

internal standard is crucial for reliable quantification, and 3,5,5-trimethylnonane demonstrates

suitable characteristics for this purpose in the context of detailed hydrocarbon analysis.

Researchers and analysts can adapt this protocol to their specific applications and

instrumentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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